Cas no 866050-11-5 (N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)
N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS001316536
- N-[(3-chlorophenyl)methyl]-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
- CHEMBL1384485
- HMS2731H15
- SMR000336465
- AKOS016340086
- 6W-0212
- 866050-11-5
- N-(3-chlorobenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
- Z32362265
- N-[(3-chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
- MLS000763845
- 2H-1,4-Benzothiazine-2-acetamide, N-[(3-chlorophenyl)methyl]-3,4-dihydro-3-oxo-
- N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
-
- Inchi: 1S/C17H15ClN2O2S/c18-12-5-3-4-11(8-12)10-19-16(21)9-15-17(22)20-13-6-1-2-7-14(13)23-15/h1-8,15H,9-10H2,(H,19,21)(H,20,22)
- InChI Key: KEOUQFXDFDVBMR-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CNC(CC1C(NC2C=CC=CC=2S1)=O)=O
Computed Properties
- Exact Mass: 346.0542766g/mol
- Monoisotopic Mass: 346.0542766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 83.5Ų
N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614238-1mg |
N-(3-chlorobenzyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide |
866050-11-5 | 98% | 1mg |
¥464.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614238-2mg |
N-(3-chlorobenzyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide |
866050-11-5 | 98% | 2mg |
¥619.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614238-5mg |
N-(3-chlorobenzyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide |
866050-11-5 | 98% | 5mg |
¥661.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614238-10mg |
N-(3-chlorobenzyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide |
866050-11-5 | 98% | 10mg |
¥739.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614238-20mg |
N-(3-chlorobenzyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide |
866050-11-5 | 98% | 20mg |
¥1083.00 | 2024-04-27 |
N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
Comprehensive Overview of N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 866050-11-5)
In the realm of organic chemistry and pharmaceutical research, N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 866050-11-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of benzothiazine derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for this compound under keywords such as "benzothiazine acetamide," "3-chlorophenyl derivative," and "CAS 866050-11-5 applications," reflecting its relevance in modern scientific inquiries.
The molecular structure of N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide features a benzothiazine core coupled with a 3-chlorophenyl moiety, which contributes to its distinctive chemical behavior. This combination is particularly intriguing for drug discovery, as it may influence binding affinity and metabolic stability. Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds like this one, especially in the context of targeted therapies and enzyme inhibition. Searches for "benzothiazine in drug design" and "chlorophenyl derivatives in medicine" underscore the compound's potential in these areas.
One of the most discussed topics in relation to CAS No. 866050-11-5 is its possible role in central nervous system (CNS) research. The benzothiazine scaffold is often explored for its neuroactive properties, leading to queries such as "benzothiazine derivatives for neurological disorders" and "3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl compounds." While specific applications are still under investigation, the compound's structural features suggest it could interact with neurotransmitter systems or modulate oxidative stress pathways, making it a candidate for further study in neurodegenerative diseases.
From a synthetic chemistry perspective, N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide presents interesting challenges and opportunities. Its synthesis typically involves multi-step reactions, including amide bond formation and cyclization, which are common themes in organic synthesis tutorials. Online searches often include terms like "synthesis of benzothiazine acetamides" and "CAS 866050-11-5 preparation," indicating a demand for detailed methodological insights. The compound's purity and yield are critical factors, especially for researchers aiming to reproduce or scale up its production.
In addition to its pharmaceutical potential, CAS No. 866050-11-5 is also relevant in material science. The chlorophenyl and benzothiazine groups can contribute to the development of organic semiconductors or fluorescent probes, aligning with the growing interest in functional materials. Queries such as "benzothiazine-based materials" and "3-chlorophenyl in optoelectronics" reflect this interdisciplinary appeal. The compound's electronic properties, such as its conjugation system and solubility characteristics, are key considerations for these applications.
As with any specialized compound, safety and handling of N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide must adhere to standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are essential to maintain its stability. Researchers often search for "CAS 866050-11-5 safety data" and "benzothiazine derivative storage," emphasizing the need for accessible information on best practices.
In conclusion, N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 866050-11-5) represents a versatile compound with promising applications in pharmaceuticals, material science, and beyond. Its structural complexity and functional groups make it a subject of ongoing research, as evidenced by frequent searches for "benzothiazine derivatives 2024" and "new heterocyclic compounds." As scientific understanding evolves, this compound may unlock new possibilities in drug development and advanced materials, solidifying its place in contemporary chemistry.
866050-11-5 (N-[(3-Chlorophenyl)methyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)